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Compound of Interest

Compound Name: 1-Methylicyclohexanecarbaldehyde

Cat. No.: B1312212

Technical Guide: 1-
Methylcyclohexanecarbaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Methylcyclohexanecarbaldehyde, also known as 1-formyl-1-methylcyclohexane, is an
aldehyde derivative of methylcyclohexane. Its chemical structure, characterized by a
cyclohexane ring with a methyl and a formyl group attached to the same carbon atom, makes it
a subject of interest in organic synthesis and as a potential building block in the development of
more complex molecules. This document provides a concise overview of its fundamental
molecular properties.

Molecular Data

The core quantitative data for 1-Methylcyclohexanecarbaldehyde is summarized in the table
below. This information is crucial for stoichiometric calculations in chemical reactions and for
analytical characterization.
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Property Value Source(s)
Molecular Formula CsH140 [L1][2][3][4]
Molecular Weight 126.20 g/mol [11[2][3]
CAS Number 6140-64-3 [11[2]

Chemical Structure

The structural formula of a molecule is fundamental to understanding its chemical behavior and
reactivity. The diagram below illustrates the atomic arrangement and bonding of 1-
Methylcyclohexanecarbaldehyde.

Figure 1: Chemical structure of 1-Methylcyclohexanecarbaldehyde.

Logical Relationship of Molecular Components

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The following diagram illustrates the logical relationship between the
elemental composition of 1-Methylcyclohexanecarbaldehyde and its total molecular weight.

Elemental Composition (CsH140)

8 x Carbon
(12.01 g/mol)

14 x Hydrogen
(1.008 g/mol)

1 x Oxygen
(16.00 g/mol)

Total Molecular Weight
126.20 g/mol

Click to download full resolution via product page

Figure 2: Derivation of Molecular Weight from Elemental Composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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